Cas no 898753-94-1 (1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one
• CAS No: 898753-94-1
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 1946459
• PubChem ID: 24726361
• Update Time: 2025-10-31

1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-CHLORO-3-(2,5-DIMETHYLPHENYL)-2'-FLUOROPROPIOPHENONE
• 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one
• LogP
• 1-(4-chloro-2-fluorophenyl)-3-(2,5-dimethylphenyl)propan-1-one
• 1-(4-Chloro-2-fluorophenyl)-3-(2,5-dimethylphenyl)-1-propanone
• MFCD03843749
• 898753-94-1
• AKOS016022262
• DTXSID30644754

• MDL： MFCD03843749
• Inchi： 1S/C17H16ClFO/c1-11-3-4-12(2)13(9-11)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： DLHYNKBWWSAVSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(CCC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 290.0873710Da
• Monoisotopic Mass: 290.0873710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one

Chemical Profile of 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one (CAS No. 898753-94-1)

1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 898753-94-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a combination of chloro, fluoro, and dimethyl substituents on a phenyl ring system, exhibits intriguing structural and functional properties that make it a valuable candidate for further investigation in drug discovery and development.

The structural framework of this compound consists of a propanone core substituted with two distinct aromatic groups: 4-chloro-2-fluoro-phenyl and 2,5-dimethylphenyl. The presence of both halogen atoms (chloro and fluoro) on the same aromatic ring introduces unique electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. These features are particularly attractive in the design of biologically active compounds, as they can enhance interactions with target proteins or enzymes.

In recent years, the pharmaceutical industry has increasingly focused on developing molecules with multifunctional properties. The combination of electron-withdrawing (chloro, fluoro) and electron-donating (dimethyl) groups in 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one creates a complex interplay of electronic effects that can fine-tune its pharmacological activity. Such structural diversity is often crucial for achieving high selectivity and efficacy in therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The propanone moiety serves as a versatile handle for further chemical modifications, allowing medicinal chemists to explore various derivatization strategies. For instance, functionalization at the alpha-carbon position could introduce additional pharmacophores or improve metabolic stability, making it an ideal starting point for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. When analyzing 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one, computational models suggest that the presence of halogen atoms enhances its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. These interactions are critical for drug-receptor binding affinity and could be leveraged to design molecules with improved pharmacokinetic profiles.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Molecules like 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one represent a prime example of how combining different substituents can yield compounds with novel biological activities. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders.

In oncology research, halogenated aromatic compounds have shown promise as kinase inhibitors due to their ability to modulate enzyme activity through steric hindrance and electronic effects. The specific arrangement of chloro and fluoro groups in 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one may confer selectivity against certain kinases, making it a potential lead compound for developing targeted therapies against cancer.

Furthermore, the dimethyl substituents at the 2-position and 5-position of the second phenyl ring introduce steric bulk that can influence binding orientation within active sites. This feature is particularly important for designing molecules that fit snugly into protein pockets without off-target interactions. Such precision is essential for achieving high therapeutic efficacy while minimizing side effects.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Nonsteroidal anti-inflammatory drugs (NSAIDs) often rely on interactions between halogenated aromatic rings and target enzymes to exert their anti-inflammatory effects. The structural features of 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one suggest it could mimic or enhance the activity of existing NSAIDs through similar mechanisms.

Recent preclinical studies have begun to explore the pharmacological potential of derivatives inspired by this compound. By leveraging computational screening and high-throughput experimentation (HTE), researchers have identified analogs with enhanced potency against specific disease targets. These findings underscore the importance of exploring structural diversity early in drug development pipelines.

The synthesis of 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies are required to achieve regioselective functionalization while maintaining high yields. Techniques such as cross-coupling reactions, palladium catalysis, and transition-metal-mediated transformations have been employed to construct key intermediates efficiently.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine's unique electronic properties make it an excellent tool for modulating metabolic stability, lipophilicity, and binding affinity. In 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one, the fluoro group at position 2 likely contributes to these desirable properties by enhancing interactions with biological targets while minimizing susceptibility to metabolic degradation.

As computational tools continue to evolve, so does our ability to predict how modifications will affect molecular behavior. Advanced machine learning models can now analyze large datasets to identify promising scaffolds like 1-(4-chloro-2-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one based on their predicted biological activities rather than relying solely on experimental screening methods alone.

The future directions for research on this compound include exploring its potential as an intermediate for more complex drug candidates or investigating its activity against emerging therapeutic targets. Given its structural complexity and functional diversity, 898753-94-1 represents an exciting opportunity for innovation in pharmaceutical chemistry.